Cas no 1260911-97-4 (N-(2-fluorophenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide)

• Product Name: N-(2-fluorophenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide
• CAS No: 1260911-97-4
• MF: C₂₁H₁₇FN₄O₂
• MW: 376.383687734604
• CID: 5320180
• Update Time: 2025-07-24

N-(2-fluorophenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide

• Inchi： 1S/C21H17FN4O2/c1-14-8-10-15(11-9-14)20-24-21(28-25-20)18-7-4-12-26(18)13-19(27)23-17-6-3-2-5-16(17)22/h2-12H,13H2,1H3,(H,23,27)
• InChI Key： RYHRJUPQMWIZQP-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CC=C2F)=O)C=CC=C1C1ON=C(C2=CC=C(C)C=C2)N=1

Additional information on N-(2-fluorophenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide

Comprehensive Overview of N-(2-fluorophenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide (CAS No. 1260911-97-4)

The compound N-(2-fluorophenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide, with the CAS number 1260911-97-4, is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a 1,2,4-oxadiazole ring, a pyrrole moiety, and a fluorophenyl group makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a scaffold for designing novel therapeutic agents, especially in the context of targeting specific enzymes or receptors.

One of the key features of N-(2-fluorophenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide is its heterocyclic framework, which is known to enhance binding affinity and selectivity in biological systems. The presence of the 1,2,4-oxadiazole ring, in particular, is noteworthy due to its stability and ability to participate in hydrogen bonding, making it a valuable pharmacophore. Additionally, the fluorophenyl group can influence the compound's pharmacokinetic properties, such as metabolic stability and membrane permeability, which are critical factors in drug design.

In recent years, there has been a growing interest in small-molecule inhibitors and modulators for treating various diseases, and CAS No. 1260911-97-4 fits into this category. Its potential applications span across oncology, neurology, and inflammatory diseases, where targeting specific pathways is essential. For instance, the 1,2,4-oxadiazole moiety has been linked to anti-inflammatory and anticancer activities in other compounds, suggesting similar possibilities for this molecule. Researchers are also investigating its role in central nervous system (CNS) disorders, given the ability of fluorinated compounds to cross the blood-brain barrier.

The synthesis of N-(2-fluorophenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide involves multi-step organic reactions, including cyclization and amide coupling, which are well-documented in the literature. These methods are often optimized for yield and purity, ensuring the compound's suitability for further biological testing. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize the compound and confirm its structural integrity.

From a drug discovery perspective, the compound's structure-activity relationship (SAR) is a focal point of research. Modifications to the pyrrole or oxadiazole rings, for example, could lead to derivatives with enhanced potency or reduced off-target effects. This aligns with the broader trend in medicinal chemistry, where fragment-based drug design and computational modeling are used to optimize lead compounds. The inclusion of a fluorine atom further adds to the molecule's versatility, as fluorination is a common strategy to improve drug-like properties.

Given the increasing demand for targeted therapies and precision medicine, CAS No. 1260911-97-4 represents a valuable tool for researchers. Its potential to interact with specific biological targets, such as kinases or G-protein-coupled receptors (GPCRs), makes it a subject of ongoing studies. Moreover, the compound's relevance to high-throughput screening (HTS) campaigns highlights its utility in identifying new drug candidates. As the scientific community continues to explore its applications, N-(2-fluorophenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide is poised to play a pivotal role in advancing therapeutic innovations.

In conclusion, N-(2-fluorophenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide (CAS No. 1260911-97-4) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with its biological relevance, make it a compelling subject for further investigation. As the field of medicinal chemistry evolves, this compound is likely to remain at the forefront of efforts to discover new and effective treatments for a wide range of diseases.